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Compound of Interest

Compound Name: N-Acetyl-N-methyl-D-leucine

Cat. No.: B15408538 Get Quote

A comprehensive search for the CAS number and molecular weight of N-Acetyl-N-methyl-D-
leucine has yielded no direct results, suggesting the compound may be exceptionally rare,

referenced under a different nomenclature, or not widely documented in publicly accessible

chemical databases.

While information on the specific molecule requested by researchers, scientists, and drug

development professionals is not available, data for the closely related compound, N-Acetyl-D-

leucine, is well-documented. It is crucial to note that the addition of a methyl group to the

nitrogen atom fundamentally changes the chemical properties of the molecule, and therefore,

the data for N-Acetyl-D-leucine should not be used as a direct substitute.

Physicochemical Data for N-Acetyl-D-leucine
For reference and comparative purposes, the key identifiers for N-Acetyl-D-leucine are

provided below in a structured format.

Property Value Citations

CAS Number 19764-30-8 [1][2][3][4]

Molecular Weight 173.21 g/mol [1][2][3]

Molecular Formula C₈H₁₅NO₃ [1][2][3][4]
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Due to the absence of specific data for N-Acetyl-N-methyl-D-leucine, this guide cannot

proceed with detailing experimental protocols or signaling pathways related to this particular

compound. Further investigation into specialized chemical supplier catalogs or chemical

synthesis literature may be required to obtain information on N-Acetyl-N-methyl-D-leucine.

Visualization of General Peptide Bond Formation
As a foundational concept relevant to the topic, the following diagram illustrates the general

principle of peptide bond formation, which is central to the structure of N-acetylated amino

acids.

Amino Acid 1

Amino Acid 2

Dipeptide
R₁-CH(NH₂)-COOH

R₁-CH(NH₂)-CO-NH-CH(R₂)-COOH

R₂-CH(NH₂)-COOH

H₂O Condensation Reaction

Click to download full resolution via product page

Caption: General workflow of a condensation reaction forming a peptide bond between two

amino acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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